Cas no 13820-09-2 (Trimethyl orthovalerate)

• Product Name: Trimethyl orthovalerate
• CAS No: 13820-09-2
• MF: C₈H₁₈O₃
• MW: 162.226723194122
• MDL: MFCD00008481
• CID: 49501
• PubChem ID: 87576792
• Update Time: 2025-04-18

Trimethyl orthovalerate Chemical and Physical Properties

Names and Identifiers

• Trimethyl orthovalerate
• Pentane, 1,1,1-trimethoxy-
• 1,1,1-Trimethoxypentane
• 1,1,1-trimethoxy-pentane
• Orthovaleric Acid Trimethyl Ester
• orthovaleric methyl ester
• Pentane,1,1,1-trimethoxy
• triethyl orthovalerate
• trimethyl ortho-n-valerate
• trimethyl-valerate
• TRIMETHYL-2-VALERATE
• 1,1,1-Trimethoxypent
• TriMethyl orthovalerat
• 1,1,1-trimethoxy-pentan
• 1,1,1-TRIMETHOXY-N-PENTANE
• Trimethylorthovalerate
• Orthovaleric acid, trimethyl ester
• ortho-n-Valeric acid trimethyl ester
• W0X9MOM6VZ
• XUXVVQKJULMMKX-UHFFFAOYSA-N
• 1,1,1-Trimethoxy-n-pentan
• KSC174S4N
• Trimethyl orthovale
• SCHEMBL594044
• methyl orthovalerate
• D92429
• J-503706
• NS00052177
• MFCD00008481
• DTXSID4065654
• Trimethyl orthovalerate, 97%
• Trimethyl orthovalerate, purum, >=97.0% (GC)
• Q27292154
• A807347
• TRIMETHYL ORTHOVALERATE [MI]
• T0981
• AKOS015915499
• FT-0636965
• EN300-7050513
• Trimethyl orthovalerate purum
• UNII-W0X9MOM6VZ
• EINECS 237-496-5
• 13820-09-2
• LS-13546
• 1,1,1-Trimethoxypentane; Orthovaleric Acid Trimethyl Ester; Trimethyl Orthopentanoate
• DB-042417
• DTXCID0034481
• FT11272

• MDL： MFCD00008481
• Inchi： 1S/C8H18O3/c1-5-6-7-8(9-2,10-3)11-4/h5-7H2,1-4H3
• InChI Key： XUXVVQKJULMMKX-UHFFFAOYSA-N
• SMILES： O(C)C(CCCC)(OC)OC
• BRN： 1739200

Computed Properties

• Exact Mass: 162.12600
• Monoisotopic Mass: 162.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 81.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.7
• Topological Polar Surface Area: 27.7

Experimental Properties

• Color/Form: colorless liquid
• Density: 0.941 g/mL at 25 °C(lit.)
• Melting Point: No data available
• Boiling Point: 164-166 °C(lit.)
• Flash Point: Fahrenheit: 107.6 ° f
  Celsius: 42 ° c
  
• Refractive Index: n20/D 1.410(lit.)
• PSA: 27.69000
• LogP: 1.76960
• Merck: 14,9717
• Sensitiveness: Moisture Sensitive
• Solubility: Hydrolyzable

Trimethyl orthovalerate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H226,H315,H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：1993
• WGK Germany：3
• Hazard Category Code： 10-36/38
• Safety Instruction： S37/39-S26-S16-S36
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：3
• Risk Phrases：R10; R36/37/38
• Packing Group：III
• Safety Term：3
• HazardClass：3
• PackingGroup：III
• TSCA：Yes
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters